Paraherquamide A

• CAS No.: 77392-58-6
• Product Name: Paraherquamide A
• Molecular Formula: C28H35N3O5
• Molecular Weight: 493.6 g/mol
• IUPAC Name: (1'S,6'R,7'R,8R,9'S)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
• Standard InChI: InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26+,27+,28-/m0/s1
• Standard InChIKey: UVZZDDLIOJPDKX-ITKQZBBDSA-N
• Isomeric SMILES: C[C@]1(CCN2[C@]13C[C@@H]4[C@](C2)(C[C@@]5(C4(C)C)C6=C(C7=C(C=C6)OC(C=CO7)(C)C)NC5=O)N(C3=O)C)O
• SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
• Canonical SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
• Appearance: White Powder
• Description: Paraherquamide A was first reported as a mycotoxin related to the indole tremorgenic mycotoxins. Subsequent research identified a potent, non-toxic paralysis of nematodes which led to the metabolite/'s development as a candidate anthelmintic.
• Synonyms: paraherquamide; paraherquamide A
• Reference: The structure of parherquamide, a toxic metabolite from Penicillium paraherquei. Yamazaki M.E. et al. Tetrahedron Lett. 1982, 22, 135.Novel antinematocidal and antiparasitic agents from Penicillium charlesii I. Fermentation, isolation and biological activity. Ondeyka J.G. J. Antibiot. 1990, 43, 1375.Paraherquamide and 2-deoxy-paraherquamide distinguish cholinergic receptor subtypes in Ascaris muscle. Robertson A.P. et al. J. Pharmacol. Exp. Ther. 2002, 302, 853.
• PubChem Compound: 156934
• Last Modified: Nov 11 2021